Cas no 2172170-25-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid)

4-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopentane and cyclohexane backbone, offering conformational rigidity that can enhance peptide stability and influence secondary structure formation. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for selective deprotection under mild basic conditions. This compound is particularly valuable in the synthesis of constrained peptides or peptidomimetics, where its cyclic framework can improve binding affinity and metabolic stability. Its high purity and well-defined stereochemistry make it suitable for research in medicinal chemistry and bioconjugation.
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid structure
2172170-25-9 structure
Product Name:4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid
CAS No:2172170-25-9
MF:C28H32N2O5
MW:476.564087867737
CID:6369034
PubChem ID:165503056
Update Time:2025-10-11

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid
    • EN300-1481934
    • (1r,4r)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
    • 2171339-27-6
    • EN300-1570925
    • EN300-1544073
    • (1s,4s)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
    • 2171421-61-5
    • 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
    • 2172170-25-9
    • Inchi: 1S/C28H32N2O5/c31-26(29-18-14-12-17(13-15-18)27(32)33)23-10-5-11-25(23)30-28(34)35-16-24-21-8-3-1-6-19(21)20-7-2-4-9-22(20)24/h1-4,6-9,17-18,23-25H,5,10-16H2,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: JURQPXNBCAEJHL-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)CC1

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 757
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1481934-0.05g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
0.05g
$2829.0 2023-07-10
Enamine
EN300-1481934-0.1g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
0.1g
$2963.0 2023-07-10
Enamine
EN300-1481934-0.25g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
0.25g
$3099.0 2023-07-10
Enamine
EN300-1481934-0.5g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
0.5g
$3233.0 2023-07-10
Enamine
EN300-1481934-1.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
1.0g
$3368.0 2023-07-10
Enamine
EN300-1481934-2.5g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
2.5g
$6602.0 2023-07-10
Enamine
EN300-1481934-5.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
5.0g
$9769.0 2023-07-10
Enamine
EN300-1481934-10.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
10.0g
$14487.0 2023-07-10
Enamine
EN300-1481934-50mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
50mg
$2829.0 2023-09-28
Enamine
EN300-1481934-100mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
2172170-25-9
100mg
$2963.0 2023-09-28

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2172170-25-9 and Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid

Compound with the CAS number 2172170-25-9 and the product name 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biomedicine. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests a strong affinity for peptide synthesis and proteomics research, making it a valuable tool in modern chemical biology.

The molecular framework of this compound consists of multiple functional groups that contribute to its unique chemical properties. The cyclopentaneamidocyclohexane core provides a rigid scaffold, enhancing the stability and bioavailability of the molecule. This structural motif is particularly noteworthy in medicinal chemistry, as it mimics natural amino acid sequences, facilitating interactions with biological targets. The Fmoc group, on the other hand, is a well-established protecting group in peptide chemistry, widely used in solid-phase peptide synthesis (SPPS). Its incorporation into the compound underscores its utility in constructing complex peptidomimetics and exploring enzyme inhibition mechanisms.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic profiles of such compounds. Molecular modeling studies indicate that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid exhibits favorable binding affinity to several protein targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. These findings align with the growing interest in structure-based drug design, where high-throughput virtual screening is employed to identify lead compounds with minimal off-target effects.

The synthesis of this compound involves multi-step organic reactions, each requiring meticulous optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, has streamlined the process, making it more efficient and scalable. The fluorenylmethoxycarbonyl moiety is particularly critical during synthesis, as it not only serves as a protecting group but also enhances the solubility and stability of intermediates. This aspect is especially relevant in industrial settings, where cost-effectiveness and reproducibility are paramount.

In the realm of drug discovery, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid has shown promise as a scaffold for developing novel therapeutic agents. Its ability to modulate biological pathways makes it a candidate for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. Preliminary in vitro studies have demonstrated its potential to inhibit key enzymes involved in disease progression, warranting further investigation through preclinical trials. The integration of machine learning algorithms into drug discovery pipelines has expedited the identification of promising candidates like this one, reducing the time required from bench to market.

The role of analytical chemistry in characterizing this compound cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide essential insights into its molecular structure and conformational dynamics. These data are crucial for validating synthetic pathways and understanding how the compound interacts with biological systems. High-resolution NMR studies have revealed detailed information about hydrogen bonding networks and dynamic processes within the molecule, which are critical for optimizing its pharmacological properties.

The application of this compound extends beyond traditional pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it suitable for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. Additionally, its derivatives have been explored as ligands in catalytic systems, demonstrating potential in industrial chemical transformations. The versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid underscores its significance across multiple scientific disciplines.

As research progresses, collaborations between academia and industry are pivotal in translating laboratory discoveries into tangible benefits for society. Open science initiatives have facilitated knowledge sharing and accelerated innovation cycles, enabling faster development of new compounds like this one. The integration of big data analytics into research workflows has also enhanced our ability to predict drug efficacy and safety profiles early in the discovery process. This holistic approach ensures that compounds such as 4-2-( {(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclopentaneamidocyclohexane}-1-carboxylic acid) meet stringent regulatory standards before reaching clinical trials.

The future prospects for this compound remain promising as new synthetic strategies continue to emerge. Advances in green chemistry principles have encouraged researchers to develop sustainable methodologies that reduce waste and energy consumption without compromising yield or quality. Techniques such as flow chemistry and biocatalysis are being increasingly adopted to streamline synthetic routes further. These innovations not only enhance efficiency but also align with global efforts to promote environmental sustainability within the chemical industry.

In conclusion,4-(2-{(9H-fluoren-lO-yI)methoxycarbonyl}a mino)cycl opent ane amidocy clohex ane-l-carboxylic acid (CAS No.: 217217025_99) represents a significant contribution to modern pharmaceutical research due to its multifaceted applications across drug discovery, proteomics,and industrial chemistry._ Its structural complexity _and functional versatility make it _a valuable asset_ for scientists working on next-generation therapeutics._ As our understanding_ _of biological systems continues_ _to evolve_, compounds like _this one_ will play an increasingly important role_ _in addressing complex diseases_ _and improving human health._ With ongoing advancements_ _in synthetic methodologies_and computational biology,_ we can expect even greater innovations_ _to emerge from research involving_ CAS No._21721702599.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.